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Methacrylic acid (MAA) is an a,3-unsaturated monocarboxylic acid of significant industrial
importance, primarily serving as a precursor to its esters, most notably methyl methacrylate
(MMA).[1][2] These monomers are foundational to the production of a vast array of acrylic
polymers, such as poly(methyl methacrylate) (PMMA), which are prized for their optical clarity,
weather resistance, and biocompatibility.[3] Applications of these polymers are widespread,
ranging from medical devices and drug delivery systems to glass substitutes and coatings.[3][4]

While the dominant industrial synthesis of MMA proceeds through the acetone cyanohydrin
(ACH) route, this process involves highly toxic intermediates like hydrogen cyanide, posing
significant environmental and safety challenges.[1][2] Consequently, research into alternative,
cleaner, and more versatile synthetic methodologies is of paramount interest to the scientific
community. Other routes include the oxidation of isobutene or isobutane and various bio-based
approaches utilizing fermentation-derived intermediates like itaconic or citramalic acid.[1][4][5]

[6]

This guide focuses on a classic yet highly effective laboratory-scale method: the synthesis of
methacrylic acid via the carboxylation of a Grignard reagent derived from 2-bromopropene.
This route offers a powerful illustration of C-C bond formation and is valued for its reliability and
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adaptability in research and development settings for introducing the carboxylic acid moiety.[7]

[8]

Part 1: Theoretical & Mechanistic Foundations

The Grighard Reaction: A Cornerstone of Organic
Synthesis

The Grignard reaction, discovered by Nobel laureate Victor Grignard, involves the reaction of
an organomagnesium halide (the Grignard reagent) with an electrophile.[9][10] The reagent is
formed by the reaction of an organic halide with magnesium metal, typically in an ethereal
solvent like diethyl ether or tetrahydrofuran (THF).[11] This process fundamentally inverts the
polarity of the carbon atom attached to the halogen. In the starting halide (R-X), the carbon is
electrophilic; in the Grignard reagent (R-Mg-X), the highly polarized C-Mg bond renders the
carbon atom strongly nucleophilic and basic, behaving much like a carbanion.[11][12] This
"umpolung" or polarity reversal is the source of the Grignard reagent's synthetic power.

The formation mechanism is complex, believed to involve radical intermediates and single
electron transfer (SET) processes on the surface of the magnesium metal.[11][13] For practical
purposes, the key is understanding that the solvent plays a crucial stabilizing role, and the
reaction is extremely sensitive to protic substances (like water or alcohols) which will readily
protonate and destroy the reagent.[7][11][14]

Mechanism: Carboxylation of Isopropenylmagnesium
Bromide

The synthesis of methacrylic acid from 2-bromopropene is a two-stage process.[5]

Stage 1: Formation of the Grignard Reagent (Isopropenylmagnesium Bromide) First, 2-
bromopropene reacts with magnesium turnings in anhydrous THF under an inert atmosphere.
[5][15][16] The magnesium atom inserts into the carbon-bromine bond, forming the Grignard
reagent, isopropenylmagnesium bromide.

Stage 2: Carboxylation and Acidic Work-up The core bond-forming step is the carboxylation of
the Grignard reagent.[8] This is achieved by reacting it with carbon dioxide, which is
conveniently supplied in its solid form (dry ice).[7][17] The carbon atom in COz, despite the
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molecule's overall non-polarity, is electrophilic due to the electron-withdrawing effect of the two
oxygen atoms.[12] The nucleophilic isopropenyl group of the Grignard reagent performs a
nucleophilic attack on the electrophilic carbon of COz, forming a magnesium carboxylate salt (a
halomagnesium carboxylate).[8][12][18] This intermediate is then protonated in a subsequent
acidic work-up step, typically using a strong aqueous acid like HCI, to yield the final
methacrylic acid product.[8][17][18]

The overall transformation is a robust method for converting an organic halide to a carboxylic
acid with the addition of one carbon atom.[8][19]

Figure 1: Reaction Mechanism

Part 2: Experimental Protocol and Execution

This section provides a detailed, field-proven methodology. The trustworthiness of any Grignard
protocol hinges on the rigorous exclusion of atmospheric moisture and protic contaminants.

Critical Safety Considerations

e Grignard Reagents: These reagents are highly reactive, corrosive, and can be pyrophoric.
[20] They react violently with water, releasing flammable gases.[21] All operations must be
conducted under a dry, inert atmosphere (e.g., nitrogen or argon).[7][21] Personal Protective
Equipment (PPE), including a flame-resistant lab coat, safety goggles, and appropriate
gloves, is mandatory.[20]

e 2-Bromopropene: This is a flammable liquid.[22] Avoid inhalation and contact with skin and
eyes. Handle only in a well-ventilated chemical fume hood.[22]

e Anhydrous Solvents: Anhydrous ethers like THF can form explosive peroxides over time.[14]
Use freshly opened bottles or solvent from a purification system. Never distill ethers to
dryness.[14]

Reagents and Equipment
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Reagent/Equipment

Purpose

Magnesium turnings

Reactant for Grignard formation

2-Bromopropene

Organic halide starting material

Tetrahydrofuran (THF), anhydrous

Anhydrous reaction solvent

lodine crystal (optional)

Initiator for Grignard formation

Carbon dioxide, solid (dry ice)

Electrophile for carboxylation

Hydrochloric acid (HCI), 3M aq.

Acid for work-up/protonation

Dichloromethane (or Ether)

Extraction solvent

Anhydrous magnesium sulfate

Drying agent

Three-neck round-bottom flask

Reaction vessel

Reflux condenser

Prevent solvent loss

Dropping/addition funnel

Controlled addition of reactant

Nitrogen/Argon gas line

Maintain inert atmosphere

Magnetic stirrer and stir bar

Agitation

Ice bath and cooling bath

Temperature control

Step-by-Step Synthesis Protocol

This protocol is adapted from established procedures for the carboxylation of vinyl Grignard

reagents.[5]

Step 1: Apparatus Preparation

o Assemble a three-neck round-bottom flask with a reflux condenser, a pressure-equalizing

dropping funnel, and a gas inlet for nitrogen or argon.

e Thoroughly flame-dry all glassware under a vacuum or a stream of inert gas to remove any

adsorbed moisture.[14] Allow to cool to room temperature under the inert atmosphere.
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Step 2: Grignard Reagent Formation

Place magnesium turnings (4.38 g, 180 mmol) into the reaction flask.[5] A small crystal of
iodine can be added to help initiate the reaction.[7]

Dissolve 2-bromopropene (24.20 g, 200 mmol) in anhydrous THF (100 ml) and add this
solution to the dropping funnel.[5]

Add a small portion of the 2-bromopropene solution to the magnesium turnings. Initiation is
indicated by the disappearance of the iodine color (if used), gentle bubbling, and the solution
becoming cloudy and warm.[7] Gentle warming with a heat gun may be necessary if the
reaction does not start.[23]

Once initiated, add the remaining 2-bromopropene solution dropwise at a rate that maintains
a gentle reflux, ensuring the reaction does not become too vigorous.[5][16]

After the addition is complete, stir the mixture at room temperature for an additional 30
minutes to ensure complete formation of the Grignard reagent.[5]

Step 3: Carboxylation

Crush a generous excess of dry ice in a separate, dry beaker, taking care to avoid moisture
condensation.

Cool the Grignard reagent solution in the flask to a low temperature (e.g., -70 °C using a dry
ice/acetone bath).[5]

Under vigorous stirring, introduce the carbon dioxide. This can be done by either pouring the
Grignard solution slowly onto the crushed dry ice[7] or by subjecting the reaction mixture to a
positive pressure of CO2 gas (1 bar).[5] The reaction is exothermic and requires careful
temperature control.

Step 4: Work-up and Product Isolation

 Allow the reaction mixture to slowly warm to room temperature as the excess CO2z sublimes.

[5117]
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Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride
(200 ml) or dilute hydrochloric acid.[5] This will protonate the carboxylate salt and dissolve
the remaining magnesium salts.[7]

If THF was used, much of it can be removed under reduced pressure (in vacuo at ~30 °C).[5]

Acidify the remaining aqueous phase with 3M HCI until the solution is acidic to litmus paper.

[5]

Transfer the mixture to a separatory funnel and extract the aqueous layer three times with an
organic solvent like dichloromethane (3 x 50 ml) or diethyl ether.[5]

Combine the organic extracts, dry them over anhydrous magnesium sulfate, filter, and
remove the solvent by rotary evaporation to yield the crude methacrylic acid as a colorless
or slightly yellow oil.[5]
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Part 3: Data, Analysis, and Troubleshooting
Quantitative Data Summary

The following table summarizes the reagent quantities for a typical laboratory-scale synthesis
based on literature precedent.[5]

Molar Mass Moles Amount
Reagent Formula Role
(g/mol) (mmol) Used
Magnesium Mg 24.31 180 4.38¢ Reactant
2- .
Starting
Bromopropen  CsHsBr 120.98 200 24209 )
Material
e
Tetrahydrofur
C4HsO 72.11 - ~200 ml Solvent
an
Carbon ]
o CO2 44.01 Excess Excess Electrophile
Dioxide
Methacrylic 135049
) CaHeO2 86.09 180 (Theor.) Product
Acid (Actual)

A reported yield for this specific procedure is 87%.[5]

Product Characterization

The identity and purity of the synthesized methacrylic acid should be confirmed using
standard spectroscopic techniques.

» 1H NMR: Expected signals include a singlet for the methyl protons (~1.96 ppm), two distinct
signals for the vinyl protons (~5.68 and ~6.26 ppm), and a broad singlet for the carboxylic
acid proton (>10 ppm).[24]

e FTIR: Key vibrational bands to observe are a broad O-H stretch for the carboxylic acid
(~2500-3300 cm™1), a sharp C=0 stretch (~1700 cm~1), and a C=C stretch (~1630 cm~1).[25]
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e Mass Spectrometry: The mass spectrum would show the molecular ion peak corresponding

to the mass of methacrylic acid.[26]

Troubleshooting Guide

Issue

Potential Cause(s)

Recommended Solution(s)

Reaction fails to initiate

- Wet glassware or solvent.-
Impure/oxidized magnesium

turnings.

- Ensure all equipment is
rigorously flame-dried and
solvent is anhydrous.[14]- Add
a small crystal of iodine or a
few drops of 1,2-
dibromoethane to activate the
Mg surface.[7]- Gently warm
the flask to start the reaction.
[23]

Low yield of carboxylic acid

- Incomplete Grignard
formation.- Grignard reagent
destroyed by moisture/COz2
from air.- Insufficient

carboxylation.

- Extend the reflux time after
halide addition to ensure
complete reaction.[23]-
Maintain a positive pressure of
inert gas throughout the
reaction.[7]- Use a large
excess of freshly crushed dry
ice to ensure complete
carboxylation and minimize

side reactions.[27]

Formation of biphenyl by-

- Wurtz-type coupling of the

Grignard reagent with

- Ensure slow, controlled
addition of the alkyl halide to
maintain a low concentration

relative to magnesium.- This

product ] non-polar by-product is
unreacted alkyl halide. ) )
typically removed during the
aqueous work-up and
extraction steps.
Conclusion
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The synthesis of methacrylic acid from 2-bromopropene via Grignard carboxylation is a

powerful and reliable method for laboratory-scale production. It serves as an excellent example

of forming a new carbon-carbon bond by leveraging the nucleophilic character of an

organomagnesium reagent.[10] The success of the synthesis is critically dependent on

maintaining strictly anhydrous and inert conditions to protect the highly reactive Grignard

intermediate.[7] With careful execution and adherence to safety protocols, this procedure

provides high yields of the target product, making it a valuable tool in the arsenal of

researchers in organic synthesis and drug development.

References

20.5: Preparing Carboxylic Acids. (2025, January 19). Chemistry LibreTexts. [Link]

Video: Preparation of Carboxylic Acids: Carboxylation of Grignard Reagents. (2025, May 22).
JoVE. [Link]

Synthesis of 2-Propenyl magnesium bromide. (n.d.). PrepChem.com. [Link]

The Reaction of Grignard and Organolithium Reagents with Carbon Dioxide. (n.d.).
Chemistry Steps. [Link]

Formation of carboxylic acids from Grignard reagents and CO2. (n.d.). Master Organic
Chemistry. [Link]

Carboxylation of grignard reagents in the presence of liquid co2. (n.d.).

Walborsky, H. M. (1990). Mechanism of Grignard Reagent Formation. The Surface Nature of
the Reaction. Accounts of Chemical Research, 23(9), 286—293. [Link]

20.5: Preparing Carboxylic Acids. (2024, September 30). Chemistry LibreTexts. [Link]

Foley, P., et al. (2022). Sustainable Hybrid Route to Renewable Methacrylic Acid via
Biomass-Derived Citramalate. ACS Engineering Au. [Link]

organic synthesis: benzoic acid via a grignard reaction. (n.d.). University of Calgary. [Link]

Methacrylic acid. (n.d.). SpectraBase. [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/product/b3422292/docs?utm_src=pdf-body#introduction-the-significance-of-methacrylic-acid-and-its-synthetic-routes
https://www.masterorganicchemistry.com/2015/12/10/reactions-of-grignard-reagents/
https://pdf.benchchem.com/1239/Application_Notes_and_Protocols_for_the_Preparation_of_Carboxylic_Acids_using_Grignard_Reagents.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/20%3A_Carboxylic_Acids/20.05%3A_Preparing_Carboxylic_Acids
https://www.jove.com/v/10293/preparation-of-carboxylic-acids-carboxylation-of-grignard-reagents
https://www.prepchem.com/synthesis-of-2-propenyl-magnesium-bromide/
https://www.chemistrysteps.com/grignard-organolithium-reagents-with-carbon-dioxide/
https://www.masterorganicchemistry.com/reaction-guide/formation-of-carboxylic-acids-from-grignard-reagents-and-co2/
https://pubs.acs.org/doi/abs/10.1021/ar00177a004
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map_Organic_Chemistry_(McMurry)/20%3A_Carboxylic_Acids_and_Nitriles/20.05%3A_Preparing_Carboxylic_Acids
https://www.benchchem.com/product/b3422292/docs?utm_src=pdf-body#introduction-the-significance-of-methacrylic-acid-and-its-synthetic-routes
https://pubs.acs.org/doi/10.1021/acsengineeringau.2c00014
https://www.chem.ucalgary.ca/courses/351/laboratory/benzoicacid.pdf
https://www.benchchem.com/product/b3422292/docs?utm_src=pdf-body#introduction-the-significance-of-methacrylic-acid-and-its-synthetic-routes
https://spectrabase.com/spectrum/LB36GSdoVUx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methacrylic acid - Optional[MS (GC)] - Spectrum. (n.d.). SpectraBase. [Link]

Patience, G. S., et al. (2018). Catalysis for the synthesis of methacrylic acid and methyl
methacrylate. Chemical Society Reviews. [Link]

W02017046001A1 - Synthesis of methacrylic acid from methacrolein-based alkyl.... (n.d.).

Methacrylic acid, ethyl ester. (n.d.). NIST WebBook. [Link]

Suchy, M., et al. (n.d.). Multicatalytic Transformation of (Meth)acrylic Acids; a One-Pot
Approach to Biobased Poly(meth)acrylates. Angewandte Chemie. [Link]

FTIR spectra of (A) Methacrylic acid (B) Acrylamide (C) SPHC100. (n.d.). ResearchGate.
[Link]

SAFETY DATA SHEET. (2024, October 29). Lab Alley. [Link]

Synthesis And Reactions Of Carboxylic Acids. (2022, November 24). Transformation
Tutoring. [Link]

2 - Bromopropane for Synthesis MATERIAL SAFETY DATA SHEET. (n.d.). Techno
PharmChem. [Link]

Standard Operating Procedures Grignard Reagent Solutions - Pyrophorics. (2013, June 3).
ResearchGate. [Link]

Grignard Reaction. (n.d.). American Chemical Society. [Link]

What precaution would you adopt while preparing a Grignard reagent?. (2018, January 13).
Quora. [Link]

Grignard Reaction. (n.d.). Organic Chemistry Portal. [Link]
Synthesis of propenyl magnesium bromide. (n.d.). PrepChem.com. [Link]

Grignard Reagents For Addition To Aldehydes and Ketones. (2011, October 14). Master
Organic Chemistry. [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/product/b3422292/docs?utm_src=pdf-body#introduction-the-significance-of-methacrylic-acid-and-its-synthetic-routes
https://spectrabase.com/spectrum/FivpzyWKaA7
https://www.benchchem.com/product/b3422292/docs?utm_src=pdf-body#introduction-the-significance-of-methacrylic-acid-and-its-synthetic-routes
https://pubs.rsc.org/en/content/articlelanding/2018/cs/c8cs00551j
https://www.benchchem.com/product/b3422292/docs?utm_src=pdf-body#introduction-the-significance-of-methacrylic-acid-and-its-synthetic-routes
https://www.benchchem.com/product/b3422292/docs?utm_src=pdf-body#introduction-the-significance-of-methacrylic-acid-and-its-synthetic-routes
https://webbook.nist.gov/cgi/cbook.cgi?ID=C97632&Type=IR-SPEC&Index=1
https://www.ssuchy.com/wp-content/uploads/2021/04/2021-Angew-Chem-One-pot-polyacrylates.pdf
https://www.benchchem.com/product/b3422292/docs?utm_src=pdf-body#introduction-the-significance-of-methacrylic-acid-and-its-synthetic-routes
https://www.researchgate.net/figure/FTIR-spectra-of-A-Methacrylic-acid-B-Acrylamide-C-SPHC100_fig1_265932560
https://cdn.shopify.com/s/files/1/0692/2999/3573/files/Magnesium_Turnings_SDS.pdf?v=1729881859
https://transformationtutoring.com/synthesis-and-reactions-of-carboxylic-acids/
https://www.technopharmchem.com/msds/2-Bromopropane-for-Synthesis.pdf
https://www.researchgate.net/publication/279204005_Standard_Operating_Procedures_Grignard_Reagent_Solutions-_Pyrophorics
https://www.acs.org/content/dam/acsorg/about/governance/committees/chemicalsafety/publications/grignard-reaction.pdf
https://www.quora.com/What-precaution-would-you-adopt-while-preparing-a-Grignard-reagent
https://www.organic-chemistry.org/namedreactions/grignard-reaction.shtm
https://www.prepchem.com/synthesis-of-propenyl-magnesium-bromide/
https://www.masterorganicchemistry.com/2011/10/14/reagent-friday-grignard-reagents/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Reactions of Grignard Reagents. (2015, December 10). Master Organic Chemistry. [Link]

« Anew route for the synthesis of methacrylic acid from 2-methyl-1,3-propanediol by
integrating biotransformation and catalytic dehydration. (2025, August 6). ResearchGate.
[Link]

» (25a) Bio/Catalytic Synthesis of Methacrylic Acid. (n.d.). AIChE - Proceedings. [Link]

e Kobera, L., et al. (2023). Synthesis of Bio-Based Thermoset Mixture Composed of
Methacrylated Rapeseed Oil and Methacrylated Methyl Lactate: One-Pot Synthesis Using
Formed Methacrylic Acid as a Continual Reactant. National Institutes of Health. [Link]

e Production of Methacrylic Acid and Metacrylates. (2022, February 7). ResearchGate. [Link]

o US9096512B2 - Methods for preparing methacrylic acid from biobased starting materials.
(n.d.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Synthesis of Methacrylic acid_Chemicalbook [chemicalbook.com]

2. Catalysis for the synthesis of methacrylic acid and methyl methacrylate - Chemical Society
Reviews (RSC Publishing) [pubs.rsc.org]

o 3. (25a) Bio/Catalytic Synthesis of Methacrylic Acid | AIChE [proceedings.aiche.org]

e 4. pubs.acs.org [pubs.acs.org]

e 5. Methacrylic acid synthesis - chemicalbook [chemicalbook.com]

e 6. researchgate.net [researchgate.net]

e 7. pdf.benchchem.com [pdf.benchchem.com]

e 8. Video: Preparation of Carboxylic Acids: Carboxylation of Grignard Reagents [jove.com]

e 9. Grignard Reaction [organic-chemistry.org]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://www.masterorganicchemistry.com/2015/12/10/reactions-of-grignard-reagents/
https://www.benchchem.com/product/b3422292/docs?utm_src=pdf-body#introduction-the-significance-of-methacrylic-acid-and-its-synthetic-routes
https://www.researchgate.net/publication/6789426_A_new_route_for_the_synthesis_of_methacrylic_acid_from_2-methyl-13-propanediol_by_integrating_biotransformation_and_catalytic_dehydration
https://www.benchchem.com/product/b3422292/docs?utm_src=pdf-body#introduction-the-significance-of-methacrylic-acid-and-its-synthetic-routes
https://www.aiche.org/conferences/aiche-annual-meeting/2019/proceeding/paper/25a-biocatalytic-synthesis-methacrylic-acid
https://www.benchchem.com/product/b3422292/docs?utm_src=pdf-body#introduction-the-significance-of-methacrylic-acid-and-its-synthetic-routes
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10113115/
https://www.benchchem.com/product/b3422292/docs?utm_src=pdf-body#introduction-the-significance-of-methacrylic-acid-and-its-synthetic-routes
https://www.researchgate.net/publication/358368739_Production_of_Methacrylic_Acid_and_Metacrylates
https://www.benchchem.com/product/b3422292/docs?utm_src=pdf-body#introduction-the-significance-of-methacrylic-acid-and-its-synthetic-routes
https://www.benchchem.com/product/b3422292?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/article/synthesis-of-methacrylic-acid.htm
https://pubs.rsc.org/en/content/articlelanding/2018/cs/c8cs00117k
https://pubs.rsc.org/en/content/articlelanding/2018/cs/c8cs00117k
https://proceedings.aiche.org/conferences/aiche-annual-meeting/2017/proceeding/paper/25a-biocatalytic-synthesis-methacrylic-acid
https://pubs.acs.org/doi/10.1021/acsengineeringau.1c00021
https://www.chemicalbook.com/synthesis/methacrylic-acid.htm
https://www.researchgate.net/publication/230143201_A_new_route_for_the_synthesis_of_methacrylic_acid_from_2-methyl-13-propanediol_by_integrating_biotransformation_and_catalytic_dehydration
https://pdf.benchchem.com/1239/Application_Notes_and_Protocols_for_the_Preparation_of_Carboxylic_Acids_using_Grignard_Reagents.pdf
https://www.jove.com/science-education/v/13086/preparation-of-carboxylic-acids-carboxylation-of-grignard-reagents
https://www.organic-chemistry.org/namedreactions/grignard-reaction.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 10.
o 11.
o 12.

masterorganicchemistry.com [masterorganicchemistry.com]
leah4sci.com [leah4sci.com]

The Reaction of Grignard and Organolithium Reagents with Carbon Dioxide - Chemistry

Steps [chemistrysteps.com]

e 13.
o 14.
e 15.
e 16.
o 17.
e 18.
e 19.
e 20.
o 21.
o 22.
o 23.
o 24.
o 25.
o 26.
o 27.

web.alfredstate.edu [web.alfredstate.edu]

guora.com [quora.com]

prepchem.com [prepchem.com]
ISOPROPENYLMAGNESIUM BROMIDE synthesis - chemicalbook [chemicalbook.com]
masterorganicchemistry.com [masterorganicchemistry.com]
chem.libretexts.org [chem.libretexts.org]
transformationtutoring.com [transformationtutoring.com]
acs.org [acs.org]

researchgate.net [researchgate.net]
technopharmchem.com [technopharmchem.com]
pdf.benchchem.com [pdf.benchchem.com]

Methacrylic acid(79-41-4) IR Spectrum [chemicalbook.com]
researchgate.net [researchgate.net]

spectrabase.com [spectrabase.com]

US3360551A - Carboxylation of grignard reagents in the presence of liquid co2 - Google

Patents [patents.google.com]

¢ To cite this document: BenchChem. [Introduction: The Significance of Methacrylic Acid and
Its Synthetic Routes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422292/docs#introduction-the-significance-of-
methacrylic-acid-and-its-synthetic-routes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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